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Compound of Interest

Compound Name: Isolappaol A

Cat. No.: B12387062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative benchmark of the novel compound, Isolappaol A, against

well-characterized lifespan-extending agents: Resveratrol, Metformin, and Rapamycin. The

following sections detail the reported effects of these established compounds on lifespan in

various model organisms, standardized experimental protocols for lifespan assessment, and

key signaling pathways implicated in the aging process. As Isolappaol A is a compound under

investigation, its data is presented as "To Be Determined" (TBD), highlighting the experimental

framework required to characterize its potential effects on longevity.

Data Presentation: Comparative Lifespan Extension
Data
The following table summarizes the effects of Resveratrol, Metformin, and Rapamycin on

lifespan in common model organisms. This quantitative data is essential for contextualizing the

potential efficacy of novel compounds like Isolappaol A.
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Compound
Model
Organism

Dosage

Mean
Lifespan
Increase
(%)

Maximum
Lifespan
Increase
(%)

Key
Mechanistic
Target(s)

Isolappaol A TBD TBD TBD TBD TBD

Resveratrol

Saccharomyc

es cerevisiae

(yeast)

10 µM Up to 70%[1] Not Reported

Sirtuin 1

(SIRT1)

Activation[2]

Caenorhabdit

is elegans

(roundworm)

50-100 µM ~15-30% Not Reported

Sirtuin 1

(SIRT1)

Activation[3]

Drosophila

melanogaster

(fruit fly)

100-400 µM 10-29%[4] Not Reported

Sirtuin 1

(SIRT1)

Activation

Mus

musculus

(mouse) -

high-calorie

diet

22.4

mg/kg/day

Reduced

mortality risk

by 31%[4]

Not Reported

Sirtuin 1

(SIRT1)

Activation

Metformin

Caenorhabdit

is elegans

(roundworm)

50 mM ~20%[5] Up to 50%[6]

AMP-

activated

protein

kinase

(AMPK)

Activation[7]

Mus

musculus

(mouse)

0.1% w/w in

diet
~6%[5] 10.3%[8]

AMP-

activated

protein

kinase

(AMPK)

Activation

Rapamycin Saccharomyc

es cerevisiae

1 nM Significant

increase

Not Reported Mechanistic

Target of
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(yeast) Rapamycin

(mTOR)

Inhibition[8]

Drosophila

melanogaster

(fruit fly)

200 µM Up to 28% Not Reported

Mechanistic

Target of

Rapamycin

(mTOR)

Inhibition

Mus

musculus

(mouse)

14 ppm in

diet

9-14%

(males), 14%

(females)

Up to 14%

(males), 9%

(females)

Mechanistic

Target of

Rapamycin

(mTOR)

Inhibition

Mus

musculus

(mouse) -

transient

treatment

126 ppm for 3

months

Up to 60%

increase in

life

expectancy

Not Reported

Mechanistic

Target of

Rapamycin

(mTOR)

Inhibition

Experimental Protocols
To ensure rigorous and reproducible evaluation of compounds like Isolappaol A, standardized

experimental protocols are critical. The following describes a common method for assessing

lifespan in the model organism Caenorhabditis elegans.

Caenorhabditis elegans Lifespan Assay
This protocol outlines a standard procedure for determining the effect of a chemical compound

on the lifespan of the nematode C. elegans.

1. Materials and Reagents:

Nematode Growth Medium (NGM) agar plates

E. coli OP50 bacteria
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M9 buffer

Synchronized population of L4 larvae stage wild-type C. elegans (e.g., N2 strain)

Test compound (Isolappaol A) dissolved in a suitable vehicle (e.g., DMSO)

Control vehicle

Fluorodeoxyuridine (FUDR) to prevent progeny production

Platinum wire worm pick

Stereomicroscope

20°C incubator

2. Procedure:

Preparation of Plates: Prepare NGM plates seeded with a lawn of E. coli OP50. For treated

groups, supplement the NGM with the desired concentration of the test compound and

FUDR. Control plates should contain the vehicle and FUDR.

Synchronization of Worms: Generate a synchronized population of worms by standard

methods (e.g., bleaching gravid adults to isolate eggs) and grow them to the L4 larval stage.

Initiation of Lifespan Assay: Transfer a defined number of L4 worms (e.g., 60-100) to each

experimental and control plate.

Scoring and Maintenance: Starting from day 1 of adulthood, score the worms every 1-2

days. A worm is considered dead if it does not respond to gentle prodding with a platinum

wire pick. Transfer the surviving worms to fresh plates every 2-4 days to avoid contamination

and ensure a consistent supply of food and the test compound.

Data Analysis: Record the number of living and dead worms at each time point. The survival

data can be used to generate Kaplan-Meier survival curves. Statistical significance between

the treated and control groups is typically determined using the log-rank test.
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Mandatory Visualizations
Signaling Pathways and Experimental Workflows
Visualizing complex biological pathways and experimental designs is crucial for understanding

the mechanisms of action and the process of discovery for lifespan-extending compounds.

Extracellular Cell Membrane

Intracellular Signaling Cascade

Downstream Effectors

Insulin/IGF-1 Insulin/IGF-1 Receptor (DAF-2)

PI3K (AGE-1)
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Click to download full resolution via product page

Caption: The Insulin/IGF-1 signaling pathway, a key regulator of aging.
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Caption: Experimental workflow for screening lifespan-extending compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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